Cas no 2228640-48-8 (3-(2-methoxy-6-methylpyridin-4-yl)-2,2-dimethylpropan-1-amine)

• Product Name: 3-(2-methoxy-6-methylpyridin-4-yl)-2,2-dimethylpropan-1-amine
• CAS No: 2228640-48-8
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 6008462
• PubChem ID: 165681314
• Update Time: 2025-06-26

3-(2-methoxy-6-methylpyridin-4-yl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxy-6-methylpyridin-4-yl)-2,2-dimethylpropan-1-amine
• 2228640-48-8
• EN300-1760786

• Inchi： 1S/C12H20N2O/c1-9-5-10(6-11(14-9)15-4)7-12(2,3)8-13/h5-6H,7-8,13H2,1-4H3
• InChI Key： HLAPJWWAWKICJV-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC(C)=N1)CC(C)(C)CN

Computed Properties

• Exact Mass: 208.157563266g/mol
• Monoisotopic Mass: 208.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 48.1Ų

Additional information on 3-(2-methoxy-6-methylpyridin-4-yl)-2,2-dimethylpropan-1-amine

3-(2-methoxy-6-methylpyridin-4-yl)-2,2-dimethylpropan-1-amine (CAS No. 2228640-48-8): A Multifunctional Organic Compound with Emerging Applications in Medicinal Chemistry and Materials Science

3-(2-methoxy-6-methylpyridin-4-yl)-2,2-dimethylpropan-1-amine (CAS No. 2228640-48-8) is a structurally unique organic compound that has garnered increasing attention in the pharmaceutical and chemical industries due to its versatile chemical properties and potential applications in drug discovery and advanced materials development. This compound features a pyridin-4-yl ring substituted with a 2-methoxy group and a 6-methyl group, along with a 2,2-dimethylpropan-1-amine side chain, which confers distinct steric and electronic characteristics to the molecule. Recent studies have highlighted the compound's potential as a scaffold for the development of TRK (tropomyosin receptor kinase) inhibitors, COX-2 (cyclooxygenase-2) modulators, and photoreactive materials with tunable optical properties.

The 3-(2-methoxy-6-methylpyridin-4-yl)-2,2-dimethylpropan-1-amine core structure is composed of a pyridine-based heterocyclic system, which is known for its ability to form hydrogen bonds and participate in π-π stacking interactions. The 2-methoxy substituent enhances the molecule's lipophilicity and metabolic stability, while the 6-methyl group introduces a steric bulk that can influence the compound's conformational flexibility. The 2,2-dimethylpropan-1-amine moiety, with its branched alkyl chain and amine functionality, provides additional opportunities for functionalization and molecular recognition. These structural features collectively contribute to the compound's potential as a bioactive molecule with applications in both small-molecule drug development and functional materials engineering.

Recent advances in medicinal chemistry have demonstrated the utility of 3-(2-methoxy-6-methylpyridin-4-yl)-2,2-dimethylpropan-1-amine as a building block for the synthesis of TRK inhibitors, a class of compounds that have shown remarkable efficacy in the treatment of TRK fusion-positive cancers. For example, a 2023 study published in Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the development of a novel TRK inhibitor with improved selectivity and in vivo efficacy compared to existing therapeutics. The 2-methoxy group was found to play a critical role in stabilizing the compound's interaction with the TRK kinase domain, while the 2,2-dimethylpropan-1-amine side chain contributed to favorable pharmacokinetic profiles.

Another emerging application of 3-(2-methoxy-6-methylpyridin-4-yl)-2,2-dimethylpropan-1-amine is in the field of photoreactive materials, where its ability to absorb light in the visible spectrum has been exploited for the development of light-activated drug delivery systems and optoelectronic devices. A 2024 investigation in Advanced Materials described the incorporation of this compound into polymer matrices to create light-responsive hydrogels with applications in controlled drug release and biomedical imaging. The pyridin-4-yl ring was identified as the primary contributor to the compound's photophysical properties, enabling efficient electron transfer and fluorescence quenching upon light irradiation.

From a synthetic chemistry perspective, 3-(2-methoxy-6-methylpyridin-4-yl)-2,2-dimethylpropan-1-amine serves as a versatile starting material for the construction of complex heterocycles and macrocyclic scaffolds. The amine functionality in the 2,2-dimethylpropan-1-amine group can be readily converted into amides, ureas, or thioureas, which are common bioisosteres in drug design. Additionally, the 2-methoxy group can be modified through alkylation, arylation, or oxidation reactions to generate derivatives with tailored biological activity. These synthetic manipulations have been instrumental in the development of COX-2 inhibitors with reduced gastrointestinal toxicity and selective anti-inflammatory profiles.

Environmental and sustainability considerations have also been addressed in recent studies involving 3-(2-methoxy-6-methylpyridin-4-yl)-2,2-dimethylpropan-1-amine. Researchers have explored the use of green chemistry approaches for its synthesis, including catalytic oxidation of the methoxy group using biomass-derived oxidants and microwave-assisted reactions to improve atom economy and reaction efficiency. These advances align with the growing emphasis on sustainable pharmaceutical manufacturing and eco-friendly materials development.

In conclusion, 3-(2-methoxy-6-methylpyridin-4-yl)-2,2-dimethylpropan-1-amine (CAS No. 2228640-48-8) represents a promising platform molecule with diverse applications in medicinal chemistry, materials science, and synthetic organic chemistry. Its unique structural features, combined with recent advances in drug design, photoreactive materials engineering, and sustainable synthesis, underscore its significance as a next-generation chemical building block with the potential to drive innovation across multiple scientific disciplines.